Cas no 959939-24-3 (Phenol, 3-amino-2-fluoro-4-nitro-)

• Product Name: Phenol, 3-amino-2-fluoro-4-nitro-
• CAS No: 959939-24-3
• MF: C₆H₅FN₂O₃
• MW: 172.113904714584
• CID: 1001893
• PubChem ID: 45120132
• Update Time: 2025-04-20

Phenol, 3-amino-2-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-amino-2-fluoro-4-nitro-
• 3-amino-2-fluoro-4-nitrophenol
• SCHEMBL1399686
• SCHEMBL12809082
• 959939-24-3
• AT11815
• XQHNLDMSQIXTGJ-UHFFFAOYSA-N
• DB-331057

• Inchi： 1S/C6H5FN2O3/c7-5-4(10)2-1-3(6(5)8)9(11)12/h1-2,10H,8H2
• InChI Key： XQHNLDMSQIXTGJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 172.02842019g/mol
• Monoisotopic Mass: 172.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų